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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-15N

Cat. No.: B12411443 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

N-Acetyl-D-glucosamine-15N, a stable isotope-labeled compound. By adhering to these

procedural steps, you can ensure a safe laboratory environment and maintain the integrity of

your research.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
While N-Acetyl-D-glucosamine-15N is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is paramount to minimize any potential risks associated

with handling the solid form of the compound. The following personal protective equipment is

required:
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PPE Category Item Specifications and Use

Eye Protection
Safety Goggles with side-

shields

Must be worn at all times in the

laboratory to protect against

accidental splashes or

airborne particles.

Hand Protection Protective Gloves (e.g., Nitrile)

Should be worn when handling

the compound or its

containers. Inspect gloves for

any tears or punctures before

use.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect skin and

clothing from potential

contamination.

Respiratory Protection Suitable Respirator (e.g., N95)

Recommended when handling

large quantities of the powder

or if there is a risk of dust or

aerosol formation.

II. Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Acetyl-D-glucosamine-15N is crucial for both safety and

experimental accuracy.

A. Receiving and Storage
Upon receipt, visually inspect the container for any damage. The compound should be stored in

a tightly sealed container in a cool, well-ventilated area.[1] For long-term stability, specific

storage conditions should be observed:
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Storage Condition Temperature Duration

Sealed Storage 4°C
Recommended for optimal

stability.

In Solvent (-80°C) -80°C Up to 6 months.

In Solvent (-20°C) -20°C Up to 1 month.

B. Handling and Experimental Workflow
Preparation: Before handling, ensure the work area is clean and uncluttered. Prepare all

necessary equipment and reagents.

Weighing: When weighing the solid compound, do so in a well-ventilated area or a fume

hood to minimize inhalation of any dust.

Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

equipment and the work area.

The following diagram outlines the standard workflow for handling N-Acetyl-D-glucosamine-
15N:
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Safe Handling Workflow for N-Acetyl-D-glucosamine-15N
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III. Disposal Plan: Responsible Waste Management
Proper disposal of N-Acetyl-D-glucosamine-15N and any associated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Solid Waste: Unused solid compound and contaminated materials (e.g., weigh boats, gloves)

should be placed in a designated, sealed waste container.

Liquid Waste: Solutions containing N-Acetyl-D-glucosamine-15N should be collected in a

clearly labeled waste container. Do not pour solutions down the drain.

Disposal Route: All waste must be disposed of in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety (EHS) office for

specific guidance on chemical waste disposal.

IV. Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.

For any significant exposure or if symptoms persist, seek immediate medical attention and

provide the Safety Data Sheet (SDS) for N-Acetyl-D-glucosamine-15N to the medical

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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